Cas no 2098007-44-2 (Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098007-44-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5725268
• PubChem ID: 122239358
• Update Time: 2025-06-30

Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0001586
• AKOS040812353
• F1967-8381
• 2098007-44-2
• ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 6-(ethoxymethyl)-2-methyl-, ethyl ester
• Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O3/c1-4-15-7-9-6-10(11(14)16-5-2)13-8(3)12-9/h6H,4-5,7H2,1-3H3
• InChI Key： LNLOIUFQBUIPQV-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=C(C(=O)OCC)N=C(C)N=1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±32.0 °C(Predicted)
• pka: -1.37±0.32(Predicted)

Additional information on Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate

Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098007-44-2): A Comprehensive Overview

Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate, with the chemical formula C₁₁H₁₄NO₃, is a significant compound in the field of pharmaceutical chemistry. Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of this compound, focusing on its chemical characteristics, potential applications, and recent advancements in research.

The molecular structure of Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate features a pyrimidine core, which is a heterocyclic aromatic ring containing nitrogen atoms. This core is functionalized with an ethoxymethyl group at the 6-position and a methyl group at the 2-position, along with a carboxylate ester group at the 4-position. The presence of these functional groups enhances its reactivity and makes it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in pyrimidine derivatives due to their wide range of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively studied for their pharmacological properties. Among these derivatives, Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate has shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications.

One of the most notable applications of this compound is in the development of antiviral agents. The pyrimidine scaffold is closely related to nucleoside analogs, which are known for their ability to inhibit viral replication. Researchers have been exploring modifications to the pyrimidine ring to enhance binding affinity and reduce toxicity. The ethoxymethyl and carboxylate ester groups in Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate provide additional sites for chemical manipulation, allowing for the design of novel antiviral drugs with improved efficacy.

Additionally, this compound has been investigated for its potential in cancer therapy. Pyrimidine derivatives have demonstrated inhibitory effects on various enzymes involved in tumor growth and progression. The structural features of Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate, particularly the ethoxymethyl group, have been found to enhance interactions with target proteins, leading to more potent anti-cancer activity. Preclinical studies have shown promising results in cell-based assays, suggesting its potential as a lead compound for further development.

The anti-inflammatory properties of pyrimidine derivatives have also been a focus of research. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways, compounds like Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate could offer therapeutic benefits. Recent studies have highlighted its ability to inhibit key pro-inflammatory cytokines, making it a candidate for developing anti-inflammatory drugs.

The synthesis of Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

In conclusion, Ethyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098007-44-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable intermediate for synthesizing bioactive molecules with applications in antiviral, anticancer, and anti-inflammatory therapies. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in medicinal chemistry.